2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-3-phenylquinazolin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-3-phenylquinazolin-4(3H)-one is a synthetic compound that has garnered significant interest in the scientific community due to its potential applications in drug development. This compound is a quinazolinone derivative that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Anticancer Activity
The compound has been utilized in the synthesis of novel oxazole derivatives, which showed strong inhibitory activities against cancer cell lines. For instance, oxazole derivatives were synthesized and tested for their antiproliferative activities, revealing potent inhibitory effects on human prostate and epidermoid carcinoma cancer cells. Such compounds, including those related to the 2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-3-phenylquinazolin-4(3H)-one structure, have potential applications in cancer treatment due to their significant anticancer activities (Xinhua Liu et al., 2009).
Antimicrobial Activity
Research has explored the antimicrobial properties of compounds related to this compound. Specifically, heterocyclic compounds derived from aminothiazol and quinoline have shown promising antimicrobial activities. These studies contribute to the development of new antimicrobial agents, showcasing the compound's role in addressing bacterial and fungal infections (Shawkat A. Abdel-Mohsen, 2003).
Corrosion Inhibition
Quinazolinone derivatives, including structures similar to the compound , have been evaluated for their efficacy as corrosion inhibitors. These studies demonstrate the compound's potential in protecting materials against corrosion, particularly in acidic environments. The findings highlight the importance of such compounds in industrial applications, where corrosion prevention is crucial (N. Errahmany et al., 2020).
Thermo-Physical Characterization
The compound has also been the subject of thermo-physical characterization studies, which provide valuable insights into its behavior in different solvents. Such research is essential for understanding the compound's properties and potential applications in various fields, including material science and pharmaceutical formulation (D. R. Godhani et al., 2013).
properties
IUPAC Name |
2-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-3-phenylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21N3O2S/c1-17-12-14-19(15-13-17)24-27-23(18(2)31-24)16-32-26-28-22-11-7-6-10-21(22)25(30)29(26)20-8-4-3-5-9-20/h3-15H,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGTXUTHGRCKIBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.